Cas no 1261938-71-9 (5-Chloro-3-(3-cyano-2-fluorophenyl)benzoic acid)

• Product Name: 5-Chloro-3-(3-cyano-2-fluorophenyl)benzoic acid
• CAS No: 1261938-71-9
• MF: C₁₄H₇ClFNO₂
• MW: 275.662286043167
• MDL: MFCD18320203
• CID: 2764751
• PubChem ID: 53226115
• Update Time: 2025-05-21

5-Chloro-3-(3-cyano-2-fluorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3'-cyano-2'-fluoro[1,1'-biphenyl]-3-carboxylic acid
• DTXSID30689847
• 1261938-71-9
• 5-Chloro-3-(3-cyano-2-fluorophenyl)benzoic acid, 95%
• 5-CHLORO-3-(3-CYANO-2-FLUOROPHENYL)BENZOIC ACID
• MFCD18320203
• 5-Chloro-3-(3-cyano-2-fluorophenyl)benzoic acid

• MDL： MFCD18320203
• Inchi： 1S/C14H7ClFNO2/c15-11-5-9(4-10(6-11)14(18)19)12-3-1-2-8(7-17)13(12)16/h1-6H,(H,18,19)
• InChI Key： SXUJBRBANPTXTL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1)C1C=CC=C(C#N)C=1F

Computed Properties

• Exact Mass: 275.0149343Da
• Monoisotopic Mass: 275.0149343Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 61.1Ų

Additional information on 5-Chloro-3-(3-cyano-2-fluorophenyl)benzoic acid

Introduction to 5-Chloro-3-(3-cyano-2-fluorophenyl)benzoic acid (CAS No. 1261938-71-9)

5-Chloro-3-(3-cyano-2-fluorophenyl)benzoic acid (CAS No. 1261938-71-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its chloro and fluoro substituents, as well as its cyano group, presents a unique structural framework that makes it a promising candidate for further exploration in drug discovery and development. The presence of these functional groups not only influences its chemical reactivity but also contributes to its potential biological activity, making it an intriguing subject for synthetic chemists and biologists alike.

The benzoic acid core of this molecule is a well-known scaffold in medicinal chemistry, widely recognized for its role in the synthesis of various pharmacologically active agents. The introduction of a chloro group at the 5-position and a cyano group at the 3-position of the benzene ring introduces additional electronic and steric effects that can modulate the compound's interactions with biological targets. Furthermore, the fluoro substituent at the 2-position of the phenyl ring adds another layer of complexity, influencing both the electronic properties and metabolic stability of the molecule.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and potential mechanisms of action for such compounds with greater accuracy. Studies have suggested that 5-Chloro-3-(3-cyano-2-fluorophenyl)benzoic acid may exhibit inhibitory properties against certain enzymes and receptors, making it a valuable candidate for further investigation in therapeutic contexts. For instance, preliminary computational studies have indicated that this compound could interact with enzymes involved in inflammatory pathways, potentially offering benefits in the treatment of chronic inflammatory diseases.

The synthesis of 5-Chloro-3-(3-cyano-2-fluorophenyl)benzoic acid involves multi-step organic reactions, typically starting from commercially available aromatic precursors. The introduction of the chloro, cyano, and fluoro substituents requires careful selection of reaction conditions and reagents to ensure high yield and purity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline these processes, making it more feasible to produce this compound on a larger scale for research purposes.

In addition to its potential pharmaceutical applications, 5-Chloro-3-(3-cyano-2-fluorophenyl)benzoic acid has shown promise in material science research. Its unique structural features make it a suitable candidate for developing novel materials with specific electronic or optical properties. For example, researchers have explored its use in the synthesis of organic semiconductors and light-emitting diodes (OLEDs), where such compounds can contribute to improved device performance due to their electron-withdrawing nature and ability to form stable conjugated systems.

The chemical properties of 5-Chloro-3-(3-cyano-2-fluorophenyl)benzoic acid, including its solubility, stability, and reactivity, are critical factors that influence its utility in various applications. Solubility studies have revealed that this compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, which facilitates its use in solution-based synthetic protocols. However, its solubility in water is limited, which may pose challenges for certain biological assays or formulations requiring aqueous environments.

Stability studies have been conducted to assess the shelf-life and storage conditions necessary for maintaining the integrity of this compound. Results indicate that 5-Chloro-3-(3-cyano-2-fluorophenyl)benzoic acid remains stable under inert conditions at room temperature but may degrade when exposed to moisture or light. These findings are crucial for optimizing storage conditions and ensuring consistent quality throughout experimental procedures.

The reactivity of this compound has been explored in various chemical transformations, including nucleophilic substitution reactions, cyclization processes, and coupling reactions with other functional groups. These studies have provided valuable insights into how modifications to the molecular structure can influence its overall behavior and potential applications. For example, functionalization at different positions on the benzene ring can alter its interactions with biological targets, offering opportunities to fine-tune its pharmacological properties.

In conclusion,5-Chloro-3-(3-cyano-2-fluorophenyl)benzoic acid (CAS No. 1261938-71-9) is a versatile compound with significant potential in pharmaceutical chemistry and material science. Its unique structural features make it an attractive candidate for further exploration in drug discovery, enzyme inhibition studies, and advanced material applications. As research continues to uncover new methodologies for synthetic chemistry and molecular modeling,5-Chloro-3-(3-cyano-2-fluorophenyl)benzoic acid is poised to play an important role in shaping future advancements in these fields.